130-01-8

Senecionine

In Stock

• CAS RN:
• 130-01-8

• Formula:
• C18H35NO5

• InChI:
• InChI=1S/C18H25NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4-5,11,14-15,22H,6-10H2,1-3H3/b12-4-/t11-,14-,15-,18-/m1/s1

• InChIKey:
• HKODIGSRFALUTA-JTLQZVBZSA-N

• Senecionine is a pyrrolizidine alkaloid that has been found in S. vulgaris and has hepatotoxic properties. It is metabolized by the cytochrome P450 (CYP) isoform CYP3A in the liver to the detoxification product senecionine N-oxide and reactive metabolites including dehydropyrrolizidine alkaloids and dehydrotetronecine. Senecionine (20 μM) induces mitochondrial depolarization and fragmentation in primary cultured mouse hepatocytes and increases apoptosis in a concentration-dependent manner. In rats, senecionine (35 mg/kg, p.o.) induces liver injury, increases serum levels of bilirubin and various bile acids, including taurocholic acid, glycocholic acid, and deoxycholic acid, and increases the activity of alanine aminotransferase and aspartate aminotransferase in serum. Senecionine-induced hepatotoxicity is associated with lipid peroxidation and glutathione depletion.
  Senec...

2-Methylaminomethyl coumaran

In Stock

• CAS RN:
• 21130-01-8

• Formula:
• C10H13NO

• InChI:
• InChI=1S/C10H13NO/c1-11-7-9-6-8-4-2-3-5-10(8)12-9/h2-5,9,11H,6-7H2,1H3

• InChIKey:
• XVGKHRKVBNBRDF-UHFFFAOYSA-N

• 2-Methylaminomethyl coumaran, also known as 2-Methylaminomethyl coumaran, is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.

Methyl 4-chloroquinazoline-8-carboxylate

In Stock

• CAS RN:
• 903130-01-8

• Formula:
• C10H7ClN2O2

• InChI:
• InChI=1S/C10H7ClN2O2/c1-15-10(14)7-4-2-3-6-8(7)12-5-13-9(6)11/h2-5H,1H3

• InChIKey:
• CAZALFALOKHBET-UHFFFAOYSA-N

• Methyl 4-chloroquinazoline-8-carboxylate is a useful research compound. Its molecular formula is C10H7ClN2O2 and its molecular weight is 222.63 g/mol. The purity is usually 95%.

1-(1,3-dihydro-2-benzofuran-1-yl)-N-methylmethanamine

• CAS RN:
• 21130-01-8; 2322934-18-7

• Formula:
• C10H13NO

• InChI:
• InChI=1S/C10H13NO/c1-11-6-10-9-5-3-2-4-8(9)7-12-10/h2-5,10-11H,6-7H2,1H3

• InChIKey:
• SBABLCJIPCFTEG-UHFFFAOYSA-N

• 1-(1,3-dihydro-2-benzofuran-1-yl)-N-methylmethanamine is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22. The purity is usually 95%.